Cas no 3063-20-5 (Carbamic acid, ethyldithio-, compd. with ethylamine (1:1))

• Product Name: Carbamic acid, ethyldithio-, compd. with ethylamine (1:1)
• CAS No: 3063-20-5
• Molecular Formula: C₃H₇NS₂^.C₂H₇N
• Molecular Weight: 166.30806
• CID: 305600
• PubChem ID: 3034074

Carbamic acid, ethyldithio-, compd. with ethylamine (1:1) Properties

Names and Identifiers

• Carbamic acid, ethyldithio-, compd. with ethylamine (1:1)
• ethanamine,ethylcarbamodithioic acid
• AC1MHWUC
• Aethylammoniumverbindung
• Aethyl-dithiocarbamidsaeure, Verbindung mit Aethylamin
• CTK1C2478
• EINECS 221-308-3
• Ethylammonium ethyldithiocarbamate
• ethylammonium N-ethyldithiocarbamate
• ethylcarbamodithioic acid
• ethyl-dithiocarbamic acid , compound with ethylamine
• ethyl-dithiocarbamic acid, ethylamine salt
• N-Aethyl-dithiocarbamidsaeure
• NSC87902
• ethanamine;ethylcarbamodithioic acid
• D8CK6UX74P
• DTXSID2062822
• UNII-D8CK6UX74P
• NSC 87902
• 3063-20-5
• NSC-87902

• InChIKey： XSBNNDUUIRIBKE-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H7NS2.C2H7N/c1-2-4-3(5)6;1-2-3/h2H2,1H3,(H2,4,5,6);2-3H2,1H3
• SMILES： C(N)C.C(NC(=S)S)C

Computed Properties

• Exact Mass: 166.06002
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.05984080g/mol
• Heavy Atom Count: 9
• Complexity: 55.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 39.67